Cas no 936338-86-2 (1-Cyclohexylhydrazine Dihydrochloride)

• Product Name: 1-Cyclohexylhydrazine Dihydrochloride
• CAS No: 936338-86-2
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD06800477
• CID: 1981212
• PubChem ID: 45074971
• Update Time: 2025-06-13

1-Cyclohexylhydrazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexylhydrazine dihydrochloride
• 1-cyclohexylhydrazine dihydrochloride
• AKOS015845165
• cyclohexylhydrazine;dihydrochloride
• CYCLOHEXYLHYDRAZINEDIHYDROCHLORIDE
• KS-10421
• DB-080836
• OASMNUIVJWKRRP-UHFFFAOYSA-N
• CS-0047552
• 936338-86-2
• cyclohexyl hydrazine dihydrochloride
• EN300-171503
• 1-CYCLOHEXYLHYDRAZINE 2HCL
• SCHEMBL4505632
• BL010400
• MFCD06800477
• 1-Cyclohexylhydrazine Dihydrochloride

• MDL： MFCD06800477
• Inchi： 1S/C6H14N2.2ClH/c7-8-6-4-2-1-3-5-6;;/h6,8H,1-5,7H2;2*1H
• InChI Key： OASMNUIVJWKRRP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1CCCCC1)N

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 57.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on 1-Cyclohexylhydrazine Dihydrochloride

Research Brief on 1-Cyclohexylhydrazine Dihydrochloride (CAS: 936338-86-2) in Chemical Biology and Pharmaceutical Applications

1-Cyclohexylhydrazine Dihydrochloride (CAS: 936338-86-2) is a hydrazine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl group and hydrazine moiety, serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, anticancer agents, and antimicrobial compounds. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-Cyclohexylhydrazine Dihydrochloride as a building block for the synthesis of novel histone deacetylase (HDAC) inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against HDAC6, a key enzyme implicated in cancer progression and neurodegenerative diseases. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations.

In addition to its role in HDAC inhibition, 1-Cyclohexylhydrazine Dihydrochloride has been investigated for its utility in click chemistry applications. A recent report in ACS Chemical Biology detailed its use as a linker in the development of bioconjugates for targeted drug delivery. The researchers utilized the hydrazine group to facilitate efficient conjugation with carbonyl-containing biomolecules, enabling the creation of stable and bioactive conjugates. This approach holds promise for improving the pharmacokinetics and therapeutic efficacy of anticancer drugs.

Another notable application of 1-Cyclohexylhydrazine Dihydrochloride is in the field of antimicrobial research. A 2024 study in European Journal of Medicinal Chemistry synthesized a series of hydrazine-based analogs and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to mammalian cells. These findings underscore the potential of this compound as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 1-Cyclohexylhydrazine Dihydrochloride derivatives. Recent advances in flow chemistry and green synthesis methodologies, as reported in Organic Process Research & Development, have addressed some of these limitations by improving yield and reducing environmental impact. Future research directions may focus on expanding the structural diversity of derivatives and exploring their mechanisms of action in greater detail.

In conclusion, 1-Cyclohexylhydrazine Dihydrochloride (CAS: 936338-86-2) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its bioactive potential make it a compound of interest for drug discovery and development. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to yield further breakthroughs in the coming years.